1-[4-[3-(2-Methylpropoxy)pyrrolidine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-[3-(2-methylpropoxy)pyrrolidine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C17H28N2O3/c1-4-16(20)18-8-5-14(6-9-18)17(21)19-10-7-15(11-19)22-12-13(2)3/h4,13-15H,1,5-12H2,2-3H3
• InChI Key: SVDUJGVZOMSQAR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1CCN(C1)C(=O)C2CCN(CC2)C(=O)C=C
• Molecular Formula: C17H28N2O3
• Molecular Weight: 308.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. It also has a piperidine ring, which is a six-membered ring with one nitrogen. The compound also contains a prop-2-en-1-one group, which is a type of alpha,beta-unsaturated carbonyl.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 3D structure would be influenced by the stereochemistry at the different carbon atoms.

Chemical Reactions Analysis

The compound could potentially undergo a variety of reactions. The alpha,beta-unsaturated carbonyl could undergo Michael addition or conjugate addition reactions. The nitrogen in the rings could act as a nucleophile in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and functional groups would all influence its properties.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. It could be interesting to explore its potential biological activity given the presence of the pyrrolidine and piperidine rings, which are common in many biologically active compounds.